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Compound of Interest

Compound Name: Tetrabutylammonium chloride

Cat. No.: B042639

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium chloride (TBAC) is a quaternary ammonium salt widely utilized in
various chemical and pharmaceutical applications. Its efficacy as a phase transfer catalyst,
electrolyte, and ion-pairing reagent makes it a crucial component in organic synthesis,
electrochemistry, and analytical chromatography. This guide provides an in-depth overview of
its fundamental molecular properties.

Core Molecular and Physical Properties

The fundamental quantitative data for tetrabutylammonium chloride are summarized below.
These properties are critical for its application in experimental and developmental settings.
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Property Value References
Chemical Formula C16H36CIN [1112113114]
Linear Formula [CH3(CH2)3]aNCl [5]

Molar Mass 277.92 g/mol [11[31[41[5]
Alternate Molar Mass 277.917 g/mol [2]
Appearance White solid/crystals [1]

Density 1.018 g/cm3 [1]

Melting Point 83-86°C [31[6]

Applications and Experimental Context

Tetrabutylammonium chloride’'s primary utility stems from its role as a phase transfer
catalyst.[1][6][7] This function is essential for facilitating reactions between reactants located in
different immiscible phases, such as an aqueous and an organic layer.[6][7] The
tetrabutylammonium cation can transport anions from the aqueous phase into the organic
phase, where the reaction can then proceed.

A common experimental protocol involving TBAC is its use in ion-pair chromatography, where it
serves as an ion-pairing reagent for the separation and analysis of ionic compounds.[6]

While specific experimental protocols are highly dependent on the desired reaction, a general
workflow for its use as a phase transfer catalyst is outlined in the diagram below.
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Caption: Workflow of TBAC as a phase transfer catalyst.

Chemical Structure and Dissociation

Tetrabutylammonium chloride consists of a central nitrogen atom covalently bonded to four

butyl groups, forming a quaternary ammonium cation ([BusaN]*). This cation is ionically bonded

to a chloride anion (CI7). In polar solvents such as water, it readily dissociates into its

constituent ions.[6][7]

The structural formula and its dissociation are depicted in the following diagram.
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Caption: Dissociation of Tetrabutylammonium Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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